![molecular formula N4O12Zr B096632 Nitric acid, zirconium salt CAS No. 16092-48-1](/img/structure/B96632.png)
Nitric acid, zirconium salt
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Description
Nitric acid, zirconium salt, also known as this compound, is a useful research compound. Its molecular formula is N4O12Zr and its molecular weight is 153.23 g/mol. The purity is usually 95%.
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Scientific Research Applications
Key Properties of Nitric Acid, Zirconium Salt
- Corrosion Resistance : Zirconium exhibits excellent resistance to most mineral acids, including nitric acid. This property is essential for applications in chemical processing where equipment longevity and reliability are paramount.
- Thermal Stability : Zirconium compounds maintain stability under high temperatures, making them suitable for processes that involve heat.
- Self-Healing Oxide Layer : Zirconium forms a protective oxide layer that can heal itself when exposed to air or water, further enhancing its durability in corrosive environments.
Applications in Chemical Processing
-
Corrosion-Resistant Equipment :
- Heat Exchangers : Zirconium is used in heat exchangers operating with nitric acid due to its ability to withstand high temperatures and corrosive conditions. A notable application was at Mississippi Chemical's plant where zirconium tubing was used in a nitric acid cooler condenser, projected to have a lifespan of 20 years with significant cost savings on maintenance .
- Reactor Vessels : The use of zirconium in reactor vessels allows for safe handling of nitric acid without the risk of corrosion-related failures.
- Pharmaceutical Manufacturing :
- Nuclear Industry :
- Catalysis :
Case Study 1: Nitric Acid Cooler Condenser
At Mississippi Chemical's facility, a condenser made from Zr702 tubing was implemented to manage nitric acid cooling. The design allowed for reduced maintenance costs estimated at $200,000 annually due to the corrosion-resistant properties of zirconium . This application highlights the economic benefits alongside operational efficiency.
Case Study 2: Pharmaceutical Synthesis
In pharmaceutical manufacturing, the use of zirconium salts has been documented to improve reaction yields while minimizing by-products caused by equipment degradation. Research indicates that using zirconium-based materials can lead to cleaner production processes .
Data Table: Corrosion Resistance of Zirconium in Nitric Acid
Concentration (%) | Temperature (°C) | Corrosion Rate (mm/year) | Application Type |
---|---|---|---|
0-30 | Ambient | Low | General processing |
70 | 60 | Moderate | Reactor vessels |
>95 | 100 | Low | Heat exchangers |
Properties
CAS No. |
16092-48-1 |
---|---|
Molecular Formula |
N4O12Zr |
Molecular Weight |
153.23 g/mol |
IUPAC Name |
zirconium(4+);nitrate |
InChI |
InChI=1S/NO3.Zr/c2-1(3)4;/q-1;+4 |
InChI Key |
JHHSIWYRUIFENY-UHFFFAOYSA-N |
SMILES |
[N+](=O)([O-])[O-].[Zr+4] |
Canonical SMILES |
[N+](=O)([O-])[O-].[Zr+4] |
Synonyms |
nitric acid, zirconium salt |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.